Cas no 2580230-77-7 (2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,5-dimethylpyrrolidin-3-yl)acetic acid)

• Product Name: 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,5-dimethylpyrrolidin-3-yl)acetic acid
• CAS No: 2580230-77-7
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 6245147
• PubChem ID: 165886565
• Update Time: 2025-05-24

2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,5-dimethylpyrrolidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7440814
• 2580230-77-7
• 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,5-dimethylpyrrolidin-3-yl)acetic acid

• Inchi： 1S/C23H25NO4/c1-23(2)12-15(11-21(25)26)13-24(23)22(27)28-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,11-14H2,1-2H3,(H,25,26)
• InChI Key： UTDULBOTRZDFST-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC(CC(=O)O)CC1(C)C)=O

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,5-dimethylpyrrolidin-3-yl)acetic acid

2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,5-dimethylpyrrolidin-3-yl)acetic acid

The compound with CAS No. 2580230-77-7, known as 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,5-dimethylpyrrolidin-3-yl)acetic acid, is a highly specialized organic compound with significant applications in the field of chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a pyrrolidine ring with specific substituents. The Fmoc group is a well-known protecting group in peptide synthesis, making this compound particularly valuable in the realm of organic synthesis and drug discovery.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in protecting amino acids during peptide synthesis. The Fmoc group is preferred due to its stability under basic conditions and its ease of removal under acidic conditions, which makes it ideal for solid-phase peptide synthesis (SPPS). The presence of the Fmoc group in this compound underscores its potential role in peptide synthesis and related applications. Additionally, the 5,5-dimethylpyrrolidine moiety contributes to the compound's stability and reactivity, making it a versatile building block in organic chemistry.

The structure of 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,5-dimethylpyrrolidin-3-yl)acetic acid also includes an acetic acid group, which can participate in various chemical reactions such as esterification or amidation. This functional group adds to the compound's versatility, enabling it to serve as an intermediate in the synthesis of more complex molecules. Recent advancements in catalytic asymmetric synthesis have further expanded the potential applications of such compounds, particularly in the development of chiral pharmaceuticals.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve the coupling of the Fmoc group with a suitably substituted pyrrolidine derivative, followed by functionalization with the acetic acid moiety. The use of modern catalytic systems and efficient purification techniques has significantly improved the yield and purity of this compound, making it more accessible for research and industrial applications.

From an applications perspective, 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,5-dimethylpyrrolidin-3-yl)acetic acid finds utility in various areas such as peptide synthesis, drug discovery, and materials science. Its role as a protecting group reagent is well-documented, and recent studies have explored its use in the synthesis of bioactive molecules with complex architectures. Furthermore, its compatibility with diverse reaction conditions makes it a valuable tool for chemists working on intricate synthetic pathways.

The importance of this compound is further emphasized by its inclusion in several high-profile research articles and patent filings. For instance, recent research has demonstrated its effectiveness in synthesizing enantiomerically pure amino acids, which are critical components in modern drug development. Additionally, its use in the preparation of advanced materials such as polymers and nanoparticles has opened new avenues for interdisciplinary research.

In conclusion, 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,5-dimethylpyrrolidin-3-yl)acetic acid is a versatile and valuable compound with wide-ranging applications in organic chemistry and materials science. Its unique structure, combined with advancements in synthetic methodologies and analytical techniques, positions it as an essential component in contemporary chemical research. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.